Cas no 62006-39-7 (Senkyunolide A)

• Product Name: Senkyunolide A
• CAS No: 62006-39-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 508995
• PubChem ID: 173843
• Update Time: 2025-06-08

Senkyunolide A Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-butyl-4,5-dihydro-, (3S)-
• 1(3H)-Isobenzofuranone,3-butyl-4,5-dihydro-, (S)-
• (-)-Sedanenolide
• (S)-Sedanenolide
• 3-n-Butyl-4,5-dihydrophthalide
• Sedanenolide
• Senkyunolide
• Senkyunolide A
• Senkyunolide A
• 3-butyl-4,5-dihydro-3H-isobenzofuran-1-one
• Senkyunolide-A
• 3-butyl-4,5-dihydrophthalid
• ZPIKVDODKLJKIN-UHFFFAOYSA-N
• 3-butyl-4,5-dihydro-3H-2-benzofuran-1-one
• 3-Butyl-4,5-dihydro-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-
• SCHEMBL4086957
• 62006-39-7
• B2703-407024
• 166733-97-7
• DTXSID40977545
• FT-0688347
• AKOS037515468
• 3-Butyl-4,5-dihydroisobenzofuran-1(3H)-one
• CHEMBL2288883
• FS-10382
• Senkyunolide A?

• MDL： MFCD16660665
• Inchi： 1S/C12H16O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h5,7,11H,2-4,6,8H2,1H3
• InChI Key： ZPIKVDODKLJKIN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CCCC=2C1CCCC)=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: Oil
• Density: 1.07g/cm3
• Boiling Point: 368.1ºC at 760 mmHg
• Flash Point: 154.2ºC
• Refractive Index: 1.521
• PSA: 26.30000
• LogP: 2.74860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans

Additional information on Senkyunolide A

Exploring the Therapeutic Potential of Senkyunolide A (CAS No. 62006-39-7): A Comprehensive Review

Senkyunolide A (CAS No. 62006-39-7) is a bioactive phthalide derivative primarily isolated from Ligusticum chuanxiong, a traditional Chinese medicinal herb. This compound has garnered significant attention in recent years due to its multifaceted pharmacological properties, including anti-inflammatory, neuroprotective, and cardiovascular benefits. As natural products continue to gain traction in modern drug discovery, Senkyunolide A stands out as a promising candidate for addressing conditions like migraines, ischemia-reperfusion injury, and even metabolic disorders.

The rise of interest in Senkyunolide A aligns with global trends favoring plant-based therapeutics and holistic health solutions. Searches for "Senkyunolide A benefits" and "CAS 62006-39-7 applications" have surged, reflecting public curiosity about its mechanisms and clinical potential. Researchers are particularly intrigued by its ability to modulate oxidative stress and inhibit pro-inflammatory cytokines, making it relevant to current discussions on chronic inflammation and aging.

From a structural perspective, Senkyunolide A belongs to the phthalide class, characterized by a benzofuranone core. Its molecular formula (C₁₂H₁₄O₂) and unique stereochemistry contribute to its bioactivity. Studies highlight its role in activating the Nrf2/HO-1 pathway, a hot topic in antioxidant research, and its potential synergy with other herbal compounds like ferulic acid. These properties have spurred investigations into "Senkyunolide A for neuroprotection" and "natural anti-stroke agents."

In traditional medicine, Ligusticum chuanxiong (the source of Senkyunolide A) has been used for centuries to treat headaches and circulatory disorders. Modern validation of these uses has led to increased demand for standardized extracts. Analytical techniques like HPLC and LC-MS are now critical for quantifying Senkyunolide A purity, addressing queries about "how to identify CAS 62006-39-7" in complex matrices. The compound's stability under different pH conditions also makes it suitable for pharmaceutical formulations.

Emerging research suggests Senkyunolide A may influence gut microbiota composition—a trending topic in microbiome studies. Preliminary data indicate it could ameliorate metabolic endotoxemia, linking it to popular searches about "natural compounds for gut health." Additionally, its low toxicity profile in preclinical models supports its safety for further development, though human trials remain limited.

As the scientific community explores Senkyunolide A's full potential, questions about "Senkyunolide A vs. synthetic analogs" and "optimal extraction methods for CAS 62006-39-7" dominate academic discourse. Its dual role as a therapeutic agent and a chemical probe for studying inflammatory pathways underscores its versatility. With ongoing studies exploring its pharmacokinetics and structure-activity relationships, Senkyunolide A exemplifies how traditional knowledge can guide contemporary drug development.

In conclusion, Senkyunolide A (CAS No. 62006-39-7) represents a convergence of ethnopharmacology and cutting-edge science. Its broad-spectrum bioactivities address pressing health challenges while aligning with consumer preferences for sustainable, evidence-based natural remedies. Future research directions may focus on nano-delivery systems to enhance its bioavailability, answering growing inquiries about "improving absorption of phthalides." As interest in precision herbal medicine grows, this compound is poised to remain a focal point in both academic and industry circles.